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Abstract

Ditridecyl adipate (DTDA) is a high molecular weight diester of adipic acid and tridecyl
alcohol. Its chemical structure imparts desirable properties such as high thermal stability, low
volatility, and excellent lubricity, making it a versatile compound in various industrial
applications. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis methodologies, and analytical characterization
of ditridecyl adipate. Particular attention is given to its potential applications in the
pharmaceutical industry as an excipient. Detailed experimental protocols for its synthesis and
analysis are also presented to support research and development activities.

Chemical Structure and Identification

Ditridecyl adipate is systematically named ditridecyl hexanedioate. It consists of a central
adipic acid backbone esterified with two tridecyl alcohol chains.[1]

Chemical Structure:

Table 1: Chemical Identification of Ditridecyl Adipate
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Identifier Value

CAS Number 16958-92-2[1]

IUPAC Name ditridecyl hexanedioate[1]
Molecular Formula C32H6204[1]

Molecular Weight 510.83 g/mol [2]

Bis(tridecyl) adipate, Hexanedioic acid, 1,6-

Synonyms L o
ditridecyl ester, Adipic acid ditridecyl ester[2]
InChl Key LZJUZSYHFSVIGJ-UHFFFAOYSA-N[3]
CCCCCCCCCCcccceoc(=0)ceecce(=0)oce
SMILES

CCCCCCCCCCC3]

Physicochemical Properties

Ditridecyl adipate is a clear, colorless to pale yellow liquid with a mild odor.[4][5] Its high
molecular weight contributes to its low volatility and excellent thermal stability.[3]

Table 2: Physicochemical Properties of Ditridecyl Adipate
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Property Value Reference
Clear, colorless to pale yellow

Appearance o [4][5]
liquid

Melting Point 459 °C [6]

Boiling Point 503.0 + 18.0 °C (Predicted) [6]

Flash Point 226.2 °C [6]

Density 0.906 £ 0.06 g/cm3 (Predicted) [6]

Specific Gravity @ 25°C

0.910 (Typical Value)

[7]

Refractive Index @ 25°C 1.458 - 1.459 [1][6]
Viscosity @ 40°C 26.7 - 27 cSt [8]
Viscosity @ 100°C 5.4 cSt

Viscosity Index 139

Saponification Value

219 mg KOH/g (Typical Value)

[7]

Acid Value 0.05 mg KOH/g (Typical Value)  [7]
Insoluble in water.[9] Slightly
Solubility soluble in chloroform and

methanol (heated).[1]

Synthesis of Ditridecyl Adipate

Ditridecyl adipate can be synthesized through several methods, with direct esterification being

the most common.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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